Cas no 2172218-56-1 (tert-butyl 2-(chlorosulfonyl)methyl-4,4-difluoropyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(chlorosulfonyl)methyl-4,4-difluoropyrrolidine-1-carboxylate
• CAS No: 2172218-56-1
• MF: C₁₀H₁₆ClF₂NO₄S
• MW: 319.753148078918
• CID: 6350744
• PubChem ID: 165554957
• Update Time: 2025-05-24

tert-butyl 2-(chlorosulfonyl)methyl-4,4-difluoropyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(chlorosulfonyl)methyl-4,4-difluoropyrrolidine-1-carboxylate
• EN300-1577789
• 2172218-56-1
• tert-butyl 2-[(chlorosulfonyl)methyl]-4,4-difluoropyrrolidine-1-carboxylate

• Inchi： 1S/C10H16ClF2NO4S/c1-9(2,3)18-8(15)14-6-10(12,13)4-7(14)5-19(11,16)17/h7H,4-6H2,1-3H3
• InChI Key： IBHHUNKIOQSJLV-UHFFFAOYSA-N
• SMILES： ClS(CC1CC(CN1C(=O)OC(C)(C)C)(F)F)(=O)=O

Computed Properties

• Exact Mass: 319.0456632g/mol
• Monoisotopic Mass: 319.0456632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 2-(chlorosulfonyl)methyl-4,4-difluoropyrrolidine-1-carboxylate

tert-butyl 2-(chlorosulfonyl)methyl-4,4-difluoropyrrolidine-1-carboxylate: A Comprehensive Overview

tert-butyl 2-(chlorosulfonyl)methyl-4,4-difluoropyrrolidine-1-carboxylate (CAS No. 2172218-56-1) is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with fluorine atoms at the 4-position and a chlorosulfonyl methyl group attached to the 2-position. The tert-butyl ester group further enhances its chemical properties, making it a versatile molecule for research and industrial purposes.

The synthesis of tert-butyl 2-(chlorosulfonyl)methyl-4,4-difluoropyrrolidine-1-carboxylate involves a series of intricate chemical reactions, including nucleophilic substitutions and esterifications. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity, ensuring its reliability for use in various applications. The molecule's structure allows for potential modifications, enabling researchers to explore its reactivity under different conditions.

One of the most notable features of tert-butyl 2-(chlorosulfonyl)methyl-4,4-difluoropyrrolidine-1-carboxylate is its ability to act as an electrophilic reagent due to the presence of the chlorosulfonyl group. This property has led to its utilization in organic synthesis as a building block for constructing complex molecules. Recent studies have highlighted its role in the synthesis of bioactive compounds, where it serves as an intermediate in the formation of pharmacologically relevant structures.

The fluorine atoms at the 4-position of the pyrrolidine ring contribute significantly to the compound's stability and reactivity. Fluorinated compounds are known for their enhanced bioavailability and resistance to metabolic degradation, making them valuable in drug discovery. Researchers have explored the use of tert-butyl 2-(chlorosulfonyl)methyl-4,4-difluoropyrrolidine-1-carboxylate in medicinal chemistry to develop potential therapeutic agents targeting various diseases.

In addition to its role in organic synthesis, tert-butyl 2-(chlorosulfonyl)methyl-4,4-difluoropyrrolidine-1-carboxylate has shown promise in materials science. Its unique electronic properties make it a candidate for applications in polymer chemistry and advanced materials development. Recent investigations have focused on its ability to participate in click chemistry reactions, which are highly efficient and selective processes for forming covalent bonds.

The study of tert-butyl 2-(chlorosulfonyl)methyl-4,4-difluoropyrrolidine-1-carboxylate has also contributed to our understanding of sulfur-based reagents in organic chemistry. The chlorosulfonyl group is known for its electrophilic nature, which facilitates various nucleophilic attacks by organic compounds. This makes it an invaluable tool for exploring reaction mechanisms and developing new synthetic pathways.

From an environmental perspective, the stability and biodegradation properties of tert-butyl 2-(chlorosulfonyl)methyl-4,4-difluoropyrrolidine-1-carboxylate are areas of growing interest. As industries increasingly prioritize sustainability, understanding the environmental impact of such compounds is crucial. Recent research has focused on assessing their persistence in different ecosystems and developing methods for safe disposal or recycling.

In conclusion, tert-butyl 2-(chlorosulfonyl)methyl-4,4-difluoropyrrolidine-1-carboxylate (CAS No. 2172218-56-1) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and chemical properties continue to drive innovative research, positioning it as a key player in modern chemistry.